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Introduction: Unveiling Methylene Dithiocyanate

Methylene dithiocyanate (MDT), also known as methylene bis(thiocyanate), is a potent, non-
metallic organosulfur compound recognized for its broad-spectrum antimicrobial properties. As
a member of the thiocyanate class of chemicals, it is structurally defined as a methane
molecule wherein two hydrogen atoms are substituted by thiocyanato groups.[1][2] This unique
structure confers significant biocidal, fungicidal, and algaecidal activity, making MDT a critical
active ingredient in numerous industrial and agricultural formulations.[1][2][3][4] This guide
provides an in-depth exploration of its core chemical properties, molecular structure, synthesis,
and the mechanistic principles that underpin its widespread application, tailored for researchers
and professionals in chemical and life sciences.

Chemical Identity and Core Identifiers

Precise identification is the cornerstone of chemical research and application. Methylene
dithiocyanate is cataloged under several identifiers across chemical databases and regulatory
bodies, ensuring unambiguous reference.
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Identifier Value Source(s)

CAS Number 6317-18-6 [11[2][5][6107]
IUPAC Name thiocyanatomethyl thiocyanate [2]

Molecular Formula C3H2N2S:2 [L12141s1e1 718l
Molecular Weight 130.19 g/mol 516171181

JWZXKXIUSSIAMR-
InChl Key [L[2][4][8]
UHFFFAOYSA-N

SMILES C(SCH#N)SC#N [1][2][41[8]

EC Number 228-652-3 2]

Methylene bis(thiocyanate),
Synonyms MBT, MTC, [1]2][4]

Dithiocyanomethane

Physicochemical Properties: A Quantitative
Overview

The efficacy and application of MDT are directly governed by its physical and chemical
characteristics. These properties dictate its behavior in various matrices, its stability under
different conditions, and its environmental fate.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6360991.htm
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://cn.haihangindustry.com/products/methylene-dithiocyanate-cas-6317-18-6/
https://www.accustandard.com/prod0013865.html
https://www.scbt.com/p/methylene-dithiocyanate-6317-18-6
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6360991.htm
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://cymitquimica.com/cas/6317-18-6/
https://cn.haihangindustry.com/products/methylene-dithiocyanate-cas-6317-18-6/
https://www.accustandard.com/prod0013865.html
https://www.scbt.com/p/methylene-dithiocyanate-6317-18-6
https://precision.fda.gov/ginas/app/ui/substances/1d87cdd1-7b65-456c-8315-7ac8ccf292aa
https://cn.haihangindustry.com/products/methylene-dithiocyanate-cas-6317-18-6/
https://www.accustandard.com/prod0013865.html
https://www.scbt.com/p/methylene-dithiocyanate-6317-18-6
https://precision.fda.gov/ginas/app/ui/substances/1d87cdd1-7b65-456c-8315-7ac8ccf292aa
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6360991.htm
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://cymitquimica.com/cas/6317-18-6/
https://precision.fda.gov/ginas/app/ui/substances/1d87cdd1-7b65-456c-8315-7ac8ccf292aa
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6360991.htm
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://cymitquimica.com/cas/6317-18-6/
https://precision.fda.gov/ginas/app/ui/substances/1d87cdd1-7b65-456c-8315-7ac8ccf292aa
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6360991.htm
https://pubchem.ncbi.nlm.nih.gov/compound/22772
https://cymitquimica.com/cas/6317-18-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property Value Description & Significance
The physical form is crucial for
Colorless needle-like crystals formulation development,
Appearance or white to light yellow whether as a solid, an
crystalline powder.[1][4][5] emulsifiable concentrate, or a
solution.
Melting Point 102-106 °C (216-223 °F) [1][6]
Limited water solubility
influences its use in agqueous
Water: ~2300 ppm o
_ systems, often requiring
(decomposes).[1] Organic ) )
- o formulation as an emulsion or
Solubility Solvents: Soluble in dioxane ) ) o
) ] dispersion. Its solubility in
and dimethylformamide; ] )
) ] organic solvents is key for
slightly soluble in others.[1][4] )
creating concentrated stock
solutions.
o N This property makes it suitable
o Stable under acidic conditions. _ . _
Stability 3] for use in acidic industrial
processes or formulations.
The sensitivity to alkaline
] ) conditions is a critical
Hydrolysis: Rapidly hydrolyzes ) ]
. parameter; it defines the
at pH > 8.[1] Incompatibilities: ) )
o ] ) operational pH range for its
Reactivity Reacts vigorously with strong

bases and strong oxidizing

agents.[1]

application and also
contributes to its environmental
degradation, preventing long-

term persistence.

Vapor Pressure

1.97 x 10-3 mmHg at 25 °C

(estimated)

[2]

Molecular Structure of Methylene Dithiocyanate

The bioactivity of MDT is intrinsically linked to its molecular architecture. The molecule consists
of a central methylene bridge (-CHz-) flanked by two thiocyanate (-SCN) functional groups. The
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thiocyanate group is a pseudohalogen, and its presence is fundamental to the compound's
reactivity and mechanism of action.

Click to download full resolution via product page

Caption: Molecular structure of Methylene Dithiocyanate (SCN-CH2-SCN).

Synthesis and Manufacturing

The primary industrial synthesis of methylene dithiocyanate is a direct and efficient
nucleophilic substitution reaction. The causality behind this choice of pathway lies in the high
availability and relatively low cost of the starting materials and the straightforward nature of the
reaction.

Reaction Principle: The synthesis involves the reaction of a dihalomethane, typically
dichloromethane, with an alkali metal thiocyanate, such as sodium or potassium thiocyanate. In
this Sn2 reaction, the thiocyanate anion (SCN~) acts as a potent nucleophile, displacing both
chloride anions from the dichloromethane molecule.

Representative Experimental Protocol:

e Reactant Charging: A pressure-rated reaction vessel is charged with dichloromethane and
an excess of sodium thiocyanate (NaSCN).[1]
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o Causality Note:An excess of the thiocyanate salt is used to drive the reaction to
completion and maximize the yield of the disubstituted product, minimizing the formation
of the monosubstituted intermediate (chloromethyl thiocyanate).

Solvent Addition (Optional): A polar aprotic solvent like dimethylformamide (DMF) can be
used to improve the solubility of the sodium thiocyanate and increase the reaction rate.

Reaction Conditions: The mixture is stirred vigorously and heated to a temperature of 80-
100°C under pressure.[1]

o Causality Note:Elevated temperature and pressure are necessary to overcome the
activation energy of the reaction and to keep the volatile dichloromethane in the liquid
phase, ensuring efficient interaction between reactants.

Reaction Monitoring: The reaction progress is monitored by techniques such as Gas
Chromatography (GC) or Thin Layer Chromatography (TLC) to determine the point of
completion.

Work-up and Isolation: Upon completion, the reaction mixture is cooled. The excess
dichloromethane is recovered via distillation.[1]

Purification: The resulting solid-liquid mixture is separated. The crude solid methylene
dithiocyanate is then purified, typically by recrystallization from a suitable solvent, to yield
the final product as a crystalline powder.

Applications and Mechanism of Action

Methylene dithiocyanate is valued as a broad-spectrum, non-oxidizing biocide. Its
applications are extensive and leverage its ability to effectively control microbial growth at low
concentrations.

Key Application Areas:

 Industrial Water Treatment: Used to control slime-forming bacteria, fungi, and algae in
recirculating cooling water systems, paper mills, and cutting fluids.[1][2][3]
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» Wood and Leather Preservation: Protects wood from surface molds and sapstain fungi and is
used in the pre-tanning stage of leather processing to prevent microbial degradation.[1][3]

o Material Preservation: Incorporated into paints, adhesives, coatings, and polymer lattices as
a preservative to prevent microbial spoilage.[3][9]

e Agriculture: Formulated as an emulsion for seed treatment, particularly for rice and wheat, to
control fungal diseases and nematodes.[2][5][9]

e Oil and Gas Industry: Used to disinfect drilling muds and reduce oil layer contamination by
controlling microbial growth.[3][9]

Mechanism of Antimicrobial Action:

The biocidal activity of MDT is not due to a single action but a multi-pronged attack on microbial
cells. The core principle is the disruption of essential enzymatic functions and metabolic
pathways. One proposed mechanism involves the inhibition of oxidative phosphorylation by
interfering with the electron transport chain, which is critical for cellular energy production.[4]
The thiocyanate groups are highly reactive towards nucleophilic groups found in biological
macromolecules, particularly the sulthydryl (-SH) groups in cysteine residues of enzymes.
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Caption: Proposed antimicrobial mechanism of Methylene Dithiocyanate.

Safety, Handling, and Toxicology

As a highly active biocide, methylene dithiocyanate requires careful handling with appropriate
engineering controls and personal protective equipment (PPE).

Toxicological Profile:
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» Acute Toxicity: Classified as toxic if swallowed and fatal if inhaled.[10][11]
o Dermal and Eye Irritation: Causes severe skin burns and serious eye damage.[6][10][11]
o Sensitization: May cause an allergic skin reaction upon repeated contact.[6][10][11]

o Systemic Effects: Ingestion or high exposure may lead to central nervous system depression
and potential damage to the liver and kidneys.[12][13]

Handling and Storage:

» Ventilation: Always handle in a well-ventilated area or with local exhaust ventilation to
minimize inhalation of dust.[10]

» Personal Protective Equipment: Impervious gloves, safety goggles with a face shield, and
respiratory protection are mandatory.[10]

e Storage: Store in a cool, dry, dark place in a tightly sealed container, away from incompatible
materials like strong bases and oxidizing agents.[6][10]

Environmental Hazards: Methylene dithiocyanate is classified as very toxic to aquatic life.[6]
[10][11] While it degrades in the environment through hydrolysis, direct release into waterways
must be strictly avoided.[2][14] Discharges into aquatic environments must comply with
relevant environmental permits and regulations.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to Methylene
Dithiocyanate: Properties, Structure, and Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b128318/docs#an-in-depth-technical-
guide-to-methylene-dithiocyanate-properties-structure-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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